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Compound of Interest

Compound Name: AQX-435

Cat. No.: B605556 Get Quote

Essential Safety and Handling Guide for AQX-
435
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

AQX-435, a potent activator of SH2 domain-containing inositol-5'-phosphatase 1 (SHIP1).

Adherence to these protocols is essential to ensure a safe laboratory environment and

maintain the integrity of your research.

Immediate Safety and Handling Protocols
Proper handling of AQX-435 is crucial to minimize exposure risk. The following procedures are

based on the available Safety Data Sheet (SDS) and should be implemented for all work

involving this compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures should be conducted to

determine the appropriate level of PPE. The following table summarizes the recommended

PPE for handling AQX-435.
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Task/Scenario Minimum PPE Required
Additional PPE for
Increased Risk (e.g.,
aerosol generation)

Routine Handling (e.g.,

preparing solutions)

Lab coat, single pair of

chemical-resistant gloves (e.g.,

nitrile), safety glasses with side

shields.

---

Handling Powders or

Lyophilized Forms

Lab coat, double-gloving with

chemical-resistant gloves,

safety goggles.

Respiratory protection (e.g.,

N95 respirator or a properly

fitted air-purifying respirator).

Procedures with High

Splash/Aerosol Potential (e.g.,

centrifuging, vortexing,

sonicating)

Lab coat or gown, double-

gloving, face shield worn over

safety goggles.

Work within a certified

chemical fume hood or other

ventilated enclosure.

Spill Cleanup
Gown, double-gloving, safety

goggles or face shield.

Respiratory protection if the

spill involves powder.

Engineering Controls
Ventilation: Always handle AQX-435 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety

shower are readily accessible in the immediate work area.

First Aid Measures
In the event of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Procedure

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse thoroughly with pure water for at least 15

minutes. Consult a doctor.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Operational and Disposal Plans
A clear plan for the use and disposal of AQX-435 will ensure both experimental success and

safety compliance.

Storage and Handling
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place at -20°C.

[1][2] Keep away from incompatible materials and foodstuff containers.

Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols. Use

non-sparking tools and prevent fire caused by electrostatic discharge.

Spill Response
Evacuate: Evacuate personnel to a safe area. Keep people away from and upwind of the

spill.

Ventilate: Ensure adequate ventilation.
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Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.

Clean-up: Remove all sources of ignition. Use spark-proof tools and explosion-proof

equipment. Collect the spilled material using appropriate methods (e.g., wet wipe for

powders to avoid dust) and place it in a suitable, closed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal
Discharge into the environment must be avoided. All waste materials contaminated with AQX-
435 should be collected in suitable, closed containers for disposal. Dispose of the waste in

accordance with all applicable federal, state, and local regulations. Adhered or collected

material should be promptly disposed of.

Experimental Protocols and Data
AQX-435 has been evaluated in various preclinical models to assess its activity as a SHIP1

activator for the potential treatment of B-cell neoplasms.

In Vitro Experimental Data
The following table summarizes key in vitro experimental parameters for AQX-435.

Cell Line Concentration Incubation Time Result

Chronic Lymphocytic

Leukemia (CLL) cells
5-30 µM 24 hours

Reduced CLL cell

viability in a dose-

dependent manner.

Diffuse Large B-cell

Lymphoma (DLBCL)

cells

Not specified Not specified

Reduces anti-IgM-

induced AKT

phosphorylation and

induces apoptosis.

TMD8 cells ~2 µM (IC50) Not specified Induced apoptosis.
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In Vivo Experimental Data
The following table outlines key in vivo experimental parameters for AQX-435.

Animal Model Dosage Administration Result

NSG mice (TMD8

tumors)
10 mg/kg

Intraperitoneal

injection; 5 days on, 2

days off.

Significantly reduced

the volume of TMD8

tumors.

DLBCL PDX models 50 mg/kg
Intraperitoneal

injection.

Inhibited tumor

growth.

Visualizing Experimental Workflows and Signaling
Pathways
To further clarify the operational and biological context of working with AQX-435, the following

diagrams illustrate a typical experimental workflow and the compound's mechanism of action.
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Caption: Experimental workflow for handling AQX-435.
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Caption: AQX-435 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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